2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide

• IUPAC Name: 2-[4-[(E)-2-phenylethenyl]sulfonylpiperazin-1-yl]-N-(4-propan-2-ylphenyl)acetamide
• InChI: InChI=1S/C23H29N3O3S/c1-19(2)21-8-10-22(11-9-21)24-23(27)18-25-13-15-26(16-14-25)30(28,29)17-12-20-6-4-3-5-7-20/h3-12,17,19H,13-16,18H2,1-2H3,(H,24,27)/b17-12+
• InChI Key: FMMFBBXZBUALNT-SFQUDFHCSA-N
• Canonical SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)C=CC3=CC=CC=C3
• Isomeric SMILES: CC(C)C1=CC=C(C=C1)NC(=O)CN2CCN(CC2)S(=O)(=O)/C=C/C3=CC=CC=C3
• Molecular Formula: C23H29N3O3S
• Molecular Weight: 427.6 g/mol

Description

This compound is a complex organic molecule that contains a piperazine ring, a phenyl ring, and a sulfonyl group. Piperazine rings are common in medicinal chemistry and are found in many pharmaceuticals. The phenyl ring is a common aromatic structure found in many organic compounds, and the sulfonyl group is often used in drug design for its ability to form hydrogen bonds.

Mechanism of Action

The mechanism of action would depend on the intended use of the compound. For example, if it’s intended to be a drug, the mechanism of action would depend on the biological target of the drug.

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential applications. For example, it could be tested for biological activity to see if it has potential as a drug.